Cas no 111073-09-7 (3-tert-butylthiomorpholine)

• Product Name: 3-tert-butylthiomorpholine
• CAS No: 111073-09-7
• MF: C₈H₁₇NS
• MW: 159.292280912399
• CID: 3608673
• PubChem ID: 19848461
• Update Time: 2025-06-25

3-tert-butylthiomorpholine Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine, 3-(1,1-dimethylethyl)-
• 3-tert-Butylthiomorpholine
• SCHEMBL10345513
• 3-(tert-butyl)thiomorpholine
• DB-165059
• EN300-249324
• Z1218937180
• 111073-09-7
• AKOS013604242
• G74210
• 3-tert-butylthiomorpholine

• Inchi： 1S/C8H17NS/c1-8(2,3)7-6-10-5-4-9-7/h7,9H,4-6H2,1-3H3
• InChI Key： APKFOODJUNXXGQ-UHFFFAOYSA-N
• SMILES： N1CCSCC1C(C)(C)C

Computed Properties

• Exact Mass: 159.10817072g/mol
• Monoisotopic Mass: 159.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-tert-butylthiomorpholine

Introduction to 3-tert-butylthiomorpholine (CAS No. 111073-09-7)

3-tert-butylthiomorpholine, identified by the chemical abstracts service number 111073-09-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the morpholine class, characterized by a six-membered heterocyclic structure containing both oxygen and sulfur atoms. The presence of a tert-butyl group at the 3-position introduces steric hindrance, which can influence its reactivity, solubility, and interactions with biological targets. The unique structural features of 3-tert-butylthiomorpholine make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The synthesis of 3-tert-butylthiomorpholine typically involves multi-step organic transformations, often starting from morpholine derivatives. The introduction of the tert-butyl group is commonly achieved through nucleophilic substitution or addition reactions, depending on the chosen synthetic route. Recent advancements in catalytic methods have enabled more efficient and selective preparations of this compound, reducing side products and improving yields. These improvements are particularly relevant in industrial-scale production, where cost-effectiveness and environmental considerations are paramount.

One of the most compelling aspects of 3-tert-butylthiomorpholine is its potential application in drug discovery and development. Morpholine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The tert-butylthiomorpholine moiety can modulate these activities by altering electronic and steric properties, making it a versatile scaffold for medicinal chemists. Current research is exploring its utility in designing novel therapeutic agents targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease.

In the realm of materials science, 3-tert-butylthiomorpholine has shown promise as a ligand or building block for coordination polymers and metal-organic frameworks (MOFs). These materials are increasingly studied for their applications in catalysis, gas storage, and separation technologies. The sulfur atom in the morpholine ring can coordinate with transition metals, forming stable complexes that exhibit unique catalytic properties. For instance, recent studies have demonstrated that palladium complexes derived from 3-tert-butylthiomorpholine exhibit high activity in cross-coupling reactions, which are fundamental to constructing complex organic molecules.

The pharmacological profile of 3-tert-butylthiomorpholine has been extensively investigated in preclinical studies. Researchers have focused on its interaction with enzymes and receptors relevant to human health. Notably, derivatives of this compound have been found to inhibit enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase. Such inhibitory effects suggest potential therapeutic benefits in conditions like arthritis and inflammatory bowel disease. Additionally, preliminary data indicate that certain analogs may possess neuroprotective properties, making them candidates for further development into treatments for neurodegenerative diseases.

The chemical stability and physicochemical properties of 3-tert-butylthiomorpholine are also areas of active research. The tert-butyl group enhances lipophilicity while maintaining solubility in polar solvents due to the polar morpholine ring. This balance makes it an attractive candidate for formulation into drug delivery systems. Recent innovations in nanotechnology have enabled the encapsulation of this compound within lipid nanoparticles or polymeric micelles, improving bioavailability and targeted delivery to specific tissues or organs.

Environmental considerations play a crucial role in the development and application of 3-tert-butylthiomorpholine. Efforts are underway to optimize synthetic routes to minimize waste generation and energy consumption. Green chemistry principles are being integrated into its production processes, including the use of renewable feedstocks and biocatalytic methods. These sustainable approaches not only reduce environmental impact but also align with regulatory requirements for industrial chemical manufacturing.

The future prospects for 3-tert-butylthiomorpholine are promising, with ongoing research expanding its applications across multiple disciplines. In pharmaceuticals, collaborations between academia and industry are driving efforts to identify novel drug candidates based on this scaffold. In materials science, its role in advanced functional materials continues to evolve as new synthetic methodologies emerge. As understanding deepens regarding its structure-activity relationships, 3-tert-butylthiomorpholine is poised to remain a key compound in both research and industrial settings.